Cas no 381694-03-7 (4-methoxy-N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 4-methoxy-N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylbenzamide
• CAS No: 381694-03-7
• MF: C₂₀H₁₄N₂O₄S
• MW: 378.401163578033
• CID: 6443572
• Update Time: 2025-10-31

4-methoxy-N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylbenzamide
• 4-methoxy-N-(4-(2-oxo-2H-chromen-3-yl)thiazol-2-yl)benzamide
• Benzamide, 4-methoxy-N-[4-(2-oxo-2H-1-benzopyran-3-yl)-2-thiazolyl]-

• Inchi： 1S/C20H14N2O4S/c1-25-14-8-6-12(7-9-14)18(23)22-20-21-16(11-27-20)15-10-13-4-2-3-5-17(13)26-19(15)24/h2-11H,1H3,(H,21,22,23)
• InChI Key： LLXQCRUOISXCMI-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC3=CC=CC=C3OC2=O)=CS1)(=O)C1=CC=C(OC)C=C1

Experimental Properties

• Density: 1.428±0.06 g/cm3(Predicted)
• Melting Point: 186 °C(Solv: dimethyl sulfoxide (67-68-5))
• pka: 7.21±0.50(Predicted)

Additional information on 4-methoxy-N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylbenzamide

Professional Introduction to Compound with CAS No. 381694-03-7 and Product Name: 4-methoxy-N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylbenzamide

The compound with the CAS number 381694-03-7 and the product name 4-methoxy-N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylbenzamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple heterocyclic rings, including a thiazole and a chromenone moiety, suggests a high degree of molecular complexity that may contribute to unique pharmacological properties.

In recent years, the development of novel therapeutic agents has been heavily influenced by the exploration of heterocyclic compounds. These structures often exhibit a broad spectrum of biological activities, making them valuable candidates for further investigation. The 4-methoxy-N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylbenzamide molecule is no exception, as its dual heterocyclic system may interact with biological targets in multiple ways, thereby enhancing its therapeutic potential.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. The thiazole ring is a well-documented pharmacophore found in numerous drugs used to treat various conditions, including infections and inflammatory diseases. Similarly, the chromenone moiety has been extensively studied for its antimicrobial and anti-inflammatory properties. The combination of these two structural motifs in 4-methoxy-N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylbenzamide suggests that it may possess enhanced biological activity compared to individual components.

Recent studies have highlighted the importance of molecular diversity in drug discovery programs. Compounds that exhibit structural novelty are often more likely to exhibit unexpected pharmacological effects, which can lead to the development of new treatments for unmet medical needs. The 4-methoxy-N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylbenzamide molecule represents such a case, as its unique structural features may open up new avenues for therapeutic intervention.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The incorporation of the thiazole and chromenone rings into the benzamide backbone necessitates careful selection of reagents and catalysts. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with increasing efficiency and scalability.

From a computational chemistry perspective, the interaction between the various functional groups in 4-methoxy-N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ybenzamide can be modeled using sophisticated algorithms. These models help predict how the molecule will behave in different environments and how it may interact with biological targets. Such predictions are crucial for designing experiments that will maximize the chances of identifying novel therapeutic agents.

In vitro studies have begun to explore the potential biological activities of this compound. Initial results suggest that it may exhibit inhibitory effects on certain enzymes and receptors involved in inflammation and cell proliferation. These findings are particularly promising given the growing body of evidence linking these pathways to various diseases.

The role of computational tools in drug discovery cannot be overstated. Software packages that simulate molecular interactions allow researchers to screen large libraries of compounds quickly and efficiently. This approach has already led to the identification of several lead compounds that have advanced into clinical trials. The 4-methoxy-N - 4-( 2 - oxo - 2 H - chromen - 3 - yl ) - 1 , 3 - thiazol - 2 - yl benzamide molecule is one example of how computational methods can accelerate the discovery process.

As research continues, it is likely that more derivatives of this compound will be synthesized and tested for their biological activity. The flexibility offered by its structural framework allows for numerous modifications that could fine-tune its pharmacological properties. Such modifications may lead to improved efficacy or reduced side effects compared to existing treatments.

The integration of experimental data with computational predictions represents a powerful approach to drug discovery. By combining traditional wet-lab techniques with cutting-edge computational methods, researchers can accelerate their search for new therapeutic agents like 4-methoxy-N - 4-( 2 - oxo - 2 H - chromen - 3 - yl ) - 1 , 3 - thiazol - 2 - yl benzamide . This synergy between experimentalists and computer scientists promises to bring about significant advancements in pharmaceutical chemistry.

In conclusion,381694037and its counterpart,4-methoxy-N--(20x02H-chromen--y13-thiazol--y12-y-benzamide, hold great promise as potential therapeutic agents due to their unique structural features and promising preclinical data . Further research is warrantedto fully elucidate their pharmacological profilesand explore their clinical applicability . With continued innovationin synthetic chemistryand computational biology ,this classof compoundsmay contribute significantlyto future medical breakthroughs .